(1-isobutyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol

Specification

• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• IUPAC Name: [6-methyl-1-(2-methylpropyl)imidazo[1,2-b]pyrazol-7-yl]methanol
• Standard InChI: InChI=1S/C11H17N3O/c1-8(2)6-13-4-5-14-11(13)10(7-15)9(3)12-14/h4-5,8,15H,6-7H2,1-3H3
• Standard InChI Key: YYVKAOYVULETFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN(C2=C1CO)CC(C)C

Introduction

(1-isobutyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol is a synthetic organic compound belonging to the imidazo[1,2-b]pyrazole family. It features a bicyclic structure that includes both imidazole and pyrazole rings, with an isobutyl group at the first position and a hydroxymethyl group at the seventh position of the imidazo[1,2-b]pyrazole framework. This compound has garnered interest due to its potential biological activities, particularly in medicinal chemistry, where it may exhibit antimicrobial and anticancer properties.

Synthesis Methods

The synthesis of (1-isobutyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol typically involves multi-step organic reactions. Common approaches include refluxing, microwave-assisted synthesis, or solvent-free conditions to enhance efficiency and reduce waste. The specific reaction conditions, such as temperature and solvent choice, are crucial for optimizing yields and purity.

Comparison with Related Compounds

Several compounds share structural similarities with (1-isobutyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol, including 1-isobutyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile and 1-isobutyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid. These compounds vary in their functional groups and biological activities, with the carbonitrile derivative showing significant antimicrobial and anticancer potential.

Future Research Directions

Further studies are necessary to elucidate the precise biological mechanisms involved in the action of (1-isobutyl-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol. This includes detailed investigations into its antimicrobial and anticancer properties, as well as its potential applications in drug discovery and material innovation.